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Compound of Interest

5-Amino-2-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B032415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of 5-Amino-2-
methylbenzenesulfonamide, an important intermediate in the synthesis of pharmaceutical
compounds such as Pazopanib, an angiogenesis inhibitor.[1][2] This document outlines the key
crystallographic data, experimental methodologies for its synthesis and crystallization, and a
visualization of its molecular structure.

Crystallographic Data

The crystal structure of 5-Amino-2-methylbenzenesulfonamide has been determined by
single-crystal X-ray diffraction.[3][4] The compound, with the chemical formula C7H10N202S,
crystallizes in an orthorhombic system.[3][5][6] A summary of the crystal data and structure
refinement parameters is presented in Table 1.

Table 1: Crystal Data and Structure Refinement for 5-Amino-2-methylbenzenesulfonamide[3]

[4]
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Parameter Value

Empirical Formula C7H10N202S

Formula Weight 186.23 g/mol

Crystal System Orthorhombic

Space Group Iba2

a 10.679 (2) A

b 22.431 (5) A

C 7.1980 (14) A

Volume 1724.2 (6) A3

z 8

Temperature 294 K

Radiation Mo Ka (A = 0.71073 A)
Density (calculated) 1.435 Mg/m3
Absorption Coefficient () 0.34 mm—1

F(000) 784

Crystal Size 0.30 x 0.20 x 0.10 mm
6 range for data collection 1.8°to 25.3°
Reflections collected 1587

Independent reflections 1432

R(int) 0.044

Final R indices [I > 20(I)] R1 =0.040, wR2 =0.120
Goodness-of-fit on F2 1.00

The crystal structure is stabilized by intermolecular N—H:---O hydrogen bonds, which link the
molecules into a three-dimensional network.[3][4]
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Experimental Protocols
Synthesis of 5-Amino-2-methylbenzenesulfonamide

The synthesis of the title compound involves a two-step process starting from N-acetylamino-2-
toluenesulfonyl chloride.[3]

Step 1: Ammonolysis

o Ammonium hydroxide (25 ml) is added to N-acetylamino-2-toluenesulfonyl chloride (10.7 g).

[3]

e The mixture is cooled, and a 20% sulfuric acid solution (10 ml) is slowly added, maintaining
the temperature at 273-278 K for 5 minutes.[3]

e The resulting sulfonamide is collected, washed with ice water, and dried to yield a crystalline
crude solid (67% vyield).[3]

Step 2: Deacetylation
o Hydrochloric acid (15 ml, 18%) is added to the N-acetyltoluenesulfonamide (5.6 g).[3]
e The mixture is refluxed for 20 minutes.[3]

e The solution is then diluted with an equal volume of water, and the pH is adjusted to 8 with
sodium carbonate.[3]

 After cooling, the precipitate of 5-Amino-2-methylbenzenesulfonamide is collected and
washed with ice water (3.9 g yield).[3]

Crystallization

Single crystals suitable for X-ray diffraction analysis were obtained by the slow evaporation of
an ethanol solution of the synthesized compound.[3]

Structure Determination

The crystal structure was determined using a single-crystal X-ray diffraction technique.
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o Data Collection: An Enrai—=Nonius CAD-4 diffractometer was used for data collection.[3]

e Structure Solution and Refinement: The structure was solved using SHELXS97 and refined
using SHELXL97.[3] Hydrogen atoms were positioned geometrically and constrained to ride
on their parent atoms.[3]

Molecular Structure and Interactions

The molecular structure of 5-Amino-2-methylbenzenesulfonamide consists of a benzene ring
substituted with a methyl group, an amino group, and a sulfonamide group. The bond lengths
and angles are within the normal ranges.[3] The benzene ring is planar, with the sulfur, oxygen,
and nitrogen atoms of the sulfonamide group and the carbon atom of the methyl group lying
close to this plane.[3]

The crystal packing is primarily influenced by intermolecular N-H---O hydrogen bonds, which
create a stable three-dimensional network.[3]

Below is a diagram illustrating the logical relationship of the synthesis workflow.
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Synthesis Workflow for 5-Amino-2-methylbenzenesulfonamide

Step 1: Ammonolysis

N-acetylamino-2-toluenesulfonyl chloride Ammonium hydroxide Sulfuric acid
&3 + Cooling & Acidification
Step 2: Deacetylation
N-acetyltoluenesulfonamide (crude) Hydrochloric acid Sodium carbonate
eflux + Neutralization
Crystallization

5-Amino-2-methylbenzenesulfonamide Ethanol
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Caption: Synthesis and crystallization workflow.

The following diagram illustrates the molecular structure of 5-Amino-2-
methylbenzenesulfonamide.

Caption: 2D molecular structure diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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